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Compound Name:

(3aR,5r,6aS)-

octahydrocyclopenta[c]pyrrol-5-ol

hydrochloride

Cat. No.: B572683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The octahydrocyclopenta[c]pyrrole scaffold is a versatile bicyclic amine that has emerged as a

privileged structure in medicinal chemistry. Its rigid, three-dimensional framework allows for the

precise spatial orientation of substituents, making it an attractive core for the design of potent

and selective ligands for a variety of biological targets. This document provides a detailed

overview of the application of this scaffold in the design of antiviral, metabolic, and

ophthalmologic drugs, complete with quantitative data, experimental protocols, and pathway

diagrams.

Antiviral Agents: Telaprevir for Hepatitis C
The octahydrocyclopenta[c]pyrrole scaffold is a key structural component of Telaprevir, a potent

inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease. This enzyme is crucial for viral

replication, and its inhibition effectively halts the viral life cycle.
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Compound Target Assay IC50 Reference

Telaprevir
HCV NS3/4A

Protease

In vitro HCV

RNA replication
0.35 µM [1]

Telaprevir
HCV NS3/4A

Protease

Enzyme

Inhibition (Ki)
7 nM

Signaling Pathway: Mechanism of Action of Telaprevir
Telaprevir is a direct-acting antiviral agent that binds to the active site of the HCV NS3/4A

protease. This enzyme is responsible for cleaving the HCV polyprotein into mature viral

proteins. By inhibiting this process, Telaprevir prevents the formation of new viral particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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